Cas no 159755-62-1 (2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester)

2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester structure
159755-62-1 structure
Product Name:2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester
CAS No:159755-62-1
MF:C9H9NO3
MW:179.172662496567
MDL:MFCD14560545
CID:839734
PubChem ID:15639416
Update Time:2025-09-28

2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester
    • ETHYL 3-FORMYL-2-PYRIDINECARBOXYLATE
    • Ethyl 3-formylpyridine-2-carboxylate
    • Ethyl 3-formylpicolinate
    • 3-Formyl-2-pyridinecarboxylic acid ethyl ester
    • 3-Formyl-pyridine-2-carboxylic acid ethyl ester
    • 159755-62-1
    • DTXSID60576135
    • MD-0742
    • CS-0447652
    • AKOS005073461
    • J-520878
    • SCHEMBL4720566
    • DB-370345
    • SB55030
    • Ethyl3-formylpicolinate
    • MDL: MFCD14560545
    • Inchi: 1S/C9H9NO3/c1-2-13-9(12)8-7(6-11)4-3-5-10-8/h3-6H,2H2,1H3
    • InChI Key: SZRBURRVCCJZEU-UHFFFAOYSA-N
    • SMILES: O(C(C1C(C=O)=CC=CN=1)=O)CC

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 56.26

2-Pyridinecarboxylic acid, 3-formyl-, ethyl ester Pricemore >>

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